4-((1H-imidazol-1-yl)methyl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzamide

• IUPAC Name: 4-(imidazol-1-ylmethyl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C19H21N5O/c25-19(21-11-17-12-22-24-9-2-1-3-18(17)24)16-6-4-15(5-7-16)13-23-10-8-20-14-23/h4-8,10,12,14H,1-3,9,11,13H2,(H,21,25)
• InChI Key: GWCMZEPJLBUUFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CNC(=O)C3=CC=C(C=C3)CN4C=CN=C4)C1
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

The compound “4-((1H-imidazol-1-yl)methyl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzamide” is a complex organic molecule. It contains an imidazole ring and a pyrazolo-pyridine ring, both of which are common structures in many biologically active molecules.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its two heterocyclic rings: the imidazole and the pyrazolo-pyridine. These rings are connected by methylene linkers, with the imidazole ring also bearing a benzamide substituent.

Chemical Reactions Analysis

As a complex organic molecule, this compound could potentially undergo a variety of chemical reactions. The reactivity would largely depend on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar imidazole and pyrazolo-pyridine rings could impact its solubility in different solvents.

Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis of complex heterocyclic compounds, including imidazole and pyrazine derivatives, has been a significant area of research due to their potential applications in pharmaceuticals and materials science. Studies have demonstrated various methods for synthesizing substituted imidazo[1,5-a]pyrazines and benzamide derivatives, showcasing the versatility and reactivity of these heterocycles in forming diverse chemical structures (Board et al., 2009; Zhu et al., 2022). These methodologies highlight the potential for creating analogs of the compound , which could be useful in various scientific applications.

Biological Activities

Research on compounds with structural similarities, such as imidazopyridines and pyrazolopyridines, has revealed a range of biological activities. These include antimicrobial properties, where novel imidazo[1,2-a]pyridine derivatives exhibited significant antibacterial activity (Budumuru et al., 2018), and antitumor activities, highlighting their potential in developing new therapeutic agents (El‐Borai et al., 2013). These findings underscore the potential of similar compounds in medicinal chemistry and drug discovery.

Antitumor and Antimicrobial Applications

The exploration of heterocyclic compounds in the treatment of cancer and infections has been a productive field of research. For instance, certain imidazopyridine and pyrazolopyridine derivatives have shown promising antitumor and antimicrobial activities, suggesting potential for the development of new therapeutic agents against various diseases (Flefel et al., 2018). These studies highlight the importance of structural modification and functionalization in enhancing the biological efficacy of heterocyclic compounds.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential applications of this compound, particularly given the known biological activity of many imidazole and pyrazolo-pyridine derivatives. Additionally, further studies could investigate its physical and chemical properties, as well as its safety profile.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound contains an imidazole ring, which is a common structural motif in many biologically active compounds . Imidazole derivatives have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

It is known that imidazole derivatives can interact with various biological targets through different mechanisms, depending on their chemical structure and the nature of the target .

Biochemical Pathways

Imidazole derivatives have been reported to interact with various biochemical pathways, leading to a wide range of biological effects .

Pharmacokinetics

Imidazole derivatives are generally known for their good solubility in water and other polar solvents, which can potentially enhance their bioavailability .

Result of Action

Given the broad range of biological activities exhibited by imidazole derivatives, it can be speculated that this compound may have multiple effects at the molecular and cellular levels .